Cas no 218450-68-1 (4-(5-Methylthiophen-2-yl)piperidine)
4-(5-Methylthiophen-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
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- EN300-1171759
- CS-0281562
- SCHEMBL6956559
- F2148-0202
- 4-(5-methylthiophen-2-yl)piperidine
- AKOS012457843
- 218450-68-1
- Piperidine, 4-(5-methyl-2-thienyl)-
- 4-(5-Methylthiophen-2-yl)piperidine
-
- Inchi: 1S/C10H15NS/c1-8-2-3-10(12-8)9-4-6-11-7-5-9/h2-3,9,11H,4-7H2,1H3
- InChI Key: UNMXDRCRVLREHE-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C1CCNCC1
Computed Properties
- Exact Mass: 181.09252066g/mol
- Monoisotopic Mass: 181.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.3Ų
Experimental Properties
- Density: 1.051±0.06 g/cm3(Predicted)
- Boiling Point: 281.1±40.0 °C(Predicted)
- pka: 10.06±0.10(Predicted)
4-(5-Methylthiophen-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M242926-100mg |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 100mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M242926-500mg |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 500mg |
$ 590.00 | 2022-06-04 | ||
| TRC | M242926-1g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 1g |
$ 910.00 | 2022-06-04 | ||
| Enamine | EN300-1171759-0.05g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 0.05g |
$707.0 | 2025-03-21 | |
| Enamine | EN300-1171759-0.1g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 0.1g |
$741.0 | 2025-03-21 | |
| Enamine | EN300-1171759-0.25g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 0.25g |
$774.0 | 2025-03-21 | |
| Enamine | EN300-1171759-0.5g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 0.5g |
$809.0 | 2025-03-21 | |
| Enamine | EN300-1171759-1.0g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 1.0g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-1171759-2.5g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-21 | |
| Enamine | EN300-1171759-5.0g |
4-(5-methylthiophen-2-yl)piperidine |
218450-68-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-21 |
4-(5-Methylthiophen-2-yl)piperidine Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4-(5-Methylthiophen-2-yl)piperidine
Comprehensive Overview of 4-(5-Methylthiophen-2-yl)piperidine (CAS No. 218450-68-1)
4-(5-Methylthiophen-2-yl)piperidine (CAS No. 218450-68-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine ring linked to a 5-methylthiophene moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.
The molecular structure of 4-(5-Methylthiophen-2-yl)piperidine combines the lipophilic thiophene group with the basic piperidine nitrogen, enhancing its ability to cross biological membranes. This property is critical for central nervous system (CNS) drug development, a hot topic in 2024 as demand grows for neurodegenerative disease treatments. Its CAS No. 218450-68-1 serves as a unique identifier in chemical databases, frequently queried by scientists investigating structure-activity relationships (SAR) or small molecule modulators.
Recent studies highlight the compound’s role in optimizing kinase inhibitors and GPCR ligands, addressing trending search queries like "novel scaffolds for cancer therapy" or "GPCR-targeted drug design." The 5-methylthiophene component contributes to π-stacking interactions in protein binding, while the piperidine ring offers conformational flexibility—key considerations in modern computational chemistry and AI-driven molecular docking simulations.
From a synthetic chemistry perspective, 4-(5-Methylthiophen-2-yl)piperidine is often prepared via palladium-catalyzed cross-coupling reactions, reflecting industry interest in sustainable catalysis. Environmental concerns have spiked searches for "green synthesis of heterocycles," positioning this compound as a case study for eco-friendly methodologies. Analytical techniques like HPLC-MS and NMR are essential for purity verification, as emphasized in regulatory guidelines for pharmaceutical intermediates.
Beyond therapeutics, this compound’s derivatives show promise in material science, particularly in organic electronics. The thiophene-piperidine hybrid structure exhibits interesting optoelectronic properties, resonating with searches for "organic semiconductor materials." Such interdisciplinary applications underscore why CAS No. 218450-68-1 remains a subject of active patents and publications.
In summary, 4-(5-Methylthiophen-2-yl)piperidine exemplifies the convergence of medicinal chemistry and advanced materials science. Its dual utility in life sciences and technology aligns with 2024’s focus on convergent innovation, making it a compelling subject for researchers exploring multi-target drug discovery or functional materials—topics dominating academic and industrial discourse today.
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